2-(4-Chloro-2-methylphenyl)-5-methoxybenzoic acid, 95%

• IUPAC Name: 2-(4-chloro-2-methylphenyl)-5-methoxybenzoic acid
• InChI: InChI=1S/C15H13ClO3/c1-9-7-10(16)3-5-12(9)13-6-4-11(19-2)8-14(13)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key: FUCBJCHEDFJBMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)C2=C(C=C(C=C2)OC)C(=O)O
• Molecular Formula: C15H13ClO3
• DSSTOX Substance ID: DTXSID40690368
• Molecular Weight: 276.71 g/mol
• CAS RN: 1261936-47-3

Description

2-(4-Chloro-2-methylphenyl)-5-methoxybenzoic acid, 95% (abbreviated as 2-CMP-5-MBA) is an organic compound belonging to the class of phenolic acids. It is a white powder with a molecular weight of 252.6 g/mol and a melting point of around 116–118 °C. It is soluble in water, alcohol, and chloroform. 2-CMP-5-MBA has a variety of applications in scientific research, biochemistry, and physiology.

Mechanism of Action

2-(4-Chloro-2-methylphenyl)-5-methoxybenzoic acid, 95% acts as an inhibitor of cytochrome P450 enzymes by binding to the heme group of the enzyme, which prevents the binding of the substrate. It also binds to cyclooxygenase, preventing the binding of arachidonic acid and the formation of prostaglandins. In addition, 2-(4-Chloro-2-methylphenyl)-5-methoxybenzoic acid, 95% acts as a substrate for monoamine oxidase, which catalyzes the oxidation of the compound to form a product.
Biochemical and Physiological Effects
2-(4-Chloro-2-methylphenyl)-5-methoxybenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. Inhibition of cytochrome P450 enzymes can lead to decreased metabolism of drugs, leading to an increase in their bioavailability. Inhibition of cyclooxygenase can lead to decreased production of prostaglandins, which can lead to decreased inflammation. Monoamine oxidase inhibition can lead to increased levels of neurotransmitters, which can lead to increased mood and behavior.

Advantages and Limitations for Lab Experiments

2-(4-Chloro-2-methylphenyl)-5-methoxybenzoic acid, 95% has several advantages and limitations for use in laboratory experiments. One advantage is that it is a relatively inexpensive compound that is readily available. Additionally, it has a low toxicity, making it safe to use in experiments. A limitation is that it is a relatively weak inhibitor of cytochrome P450 enzymes, so it may not be suitable for experiments involving the inhibition of these enzymes.

Future Directions

The future directions for research involving 2-(4-Chloro-2-methylphenyl)-5-methoxybenzoic acid, 95% are numerous. One possible direction is to develop more potent inhibitors of cytochrome P450 enzymes that can be used in drug metabolism studies. Additionally, research could be conducted to explore the effects of 2-(4-Chloro-2-methylphenyl)-5-methoxybenzoic acid, 95% on other enzymes, such as monoamine oxidase or other enzymes involved in the metabolism of drugs and other xenobiotics. Additionally, research could be conducted to explore the effects of 2-(4-Chloro-2-methylphenyl)-5-methoxybenzoic acid, 95% on other physiological processes, such as inflammation or neurotransmitter metabolism. Finally, research could be conducted to develop more efficient methods of synthesizing 2-(4-Chloro-2-methylphenyl)-5-methoxybenzoic acid, 95%.

Synthesis Methods

2-(4-Chloro-2-methylphenyl)-5-methoxybenzoic acid, 95% can be synthesized by a two-step reaction. In the first step, 4-chloro-2-methylphenol is reacted with 5-methoxybenzoyl chloride in the presence of anhydrous potassium carbonate to form 2-(4-chloro-2-methylphenyl)-5-methoxybenzoic acid. In the second step, the acid is neutralized with sodium hydroxide to form the sodium salt of the acid, which is then recrystallized from ethanol to give the pure product.

Scientific Research Applications

2-(4-Chloro-2-methylphenyl)-5-methoxybenzoic acid, 95% has been used in a variety of scientific research studies. It has been used as an inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other xenobiotics. It has also been used as an inhibitor of cyclooxygenase, an enzyme involved in the synthesis of prostaglandins. Additionally, 2-(4-Chloro-2-methylphenyl)-5-methoxybenzoic acid, 95% has been used as a substrate for the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters.